(+-)-1-Benzoyl-5-ethoxy-2-pyrrolidinone

• CAS No.: 136410-00-9
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 1-benzoyl-5-ethoxypyrrolidin-2-one
• InChI: InChI=1S/C13H15NO3/c1-2-17-12-9-8-11(15)14(12)13(16)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3
• InChI Key: MEBTVDLEAJRUDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC(=O)N1C(=O)C2=CC=CC=C2

Description

(+-)-1-Benzoyl-5-ethoxy-2-pyrrolidinone is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12 g of benzoyl chloride is added to a solution of 11 g of 5-ethoxy pyrrolidin-2-one in 64 cm3 of pyridine cooled to -5° C., with agitation for 8 hours at 0° C. After 16 hours at rest, agitation is resumed for 8 hours at ambient temperature followed by dilution with 500 cm3 of water and extraction with chloroform. The solvent is then evaporated and the residue is chromatographed on silica (eluent: benzene-ethyl acetate 5-2). Then the solvent is evaporated and the residue is distilled under 0.5 mm Hg. The product obtained is washed with an aqueous solution of sodium bicarbonate, extracted with chloroform, then the solvent is evaporated. 2.1 g of expected product is obtained. m.p. =53°-55° C., isolated from petroleum ether. The sample for analysis was distilled at 130°-135° C. under 0.5 mm Hg.